Cas no 1804412-33-6 (2-Iodobenzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-Iodobenzo[d]oxazole-6-carboxaldehyde
• CAS No: 1804412-33-6
• MF: C₈H₄INO₂
• MW: 273.027334213257
• CID: 4816820
• Update Time: 2025-06-10

2-Iodobenzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-6-carboxaldehyde

• Inchi： 1S/C8H4INO2/c9-8-10-6-2-1-5(4-11)3-7(6)12-8/h1-4H
• InChI Key： OTIVLIZGNKGDPV-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(C=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 2-Iodobenzo[d]oxazole-6-carboxaldehyde

Recent Advances in the Application of 2-Iodobenzo[d]oxazole-6-carboxaldehyde (CAS: 1804412-33-6) in Chemical Biology and Drug Discovery

The compound 2-Iodobenzo[d]oxazole-6-carboxaldehyde (CAS: 1804412-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential as a building block for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its applications, synthetic methodologies, and biological relevance.

Recent studies have highlighted the utility of 2-Iodobenzo[d]oxazole-6-carboxaldehyde as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Its unique structural features, including the iodine substituent and the aldehyde functional group, make it an attractive scaffold for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of diverse molecular libraries.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in the development of novel kinase inhibitors. The aldehyde moiety was strategically utilized to form Schiff bases with primary amines, leading to the discovery of potent inhibitors targeting aberrant kinase activity in cancer cells. The iodine atom further facilitated late-stage functionalization, allowing for the introduction of various pharmacophores to optimize drug-like properties.

Another groundbreaking application was reported in the field of fluorescent probes. A team from the University of Cambridge utilized 2-Iodobenzo[d]oxazole-6-carboxaldehyde to develop a series of turn-on probes for detecting reactive oxygen species (ROS) in live cells. The probes exhibited high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in pathological conditions such as neurodegenerative diseases.

From a synthetic perspective, advancements in catalytic systems have improved the efficiency of reactions involving this compound. For instance, the use of palladium nanoparticles supported on graphene oxide has been shown to enhance the yield and selectivity of cross-coupling reactions, reducing the need for harsh conditions and expensive ligands.

Despite these promising developments, challenges remain in the scalability and environmental impact of synthetic routes involving 2-Iodobenzo[d]oxazole-6-carboxaldehyde. Future research is expected to focus on green chemistry approaches, such as photocatalytic methods and flow chemistry, to address these limitations.

In conclusion, 2-Iodobenzo[d]oxazole-6-carboxaldehyde (CAS: 1804412-33-6) continues to be a valuable tool in chemical biology and drug discovery. Its multifaceted reactivity and compatibility with modern synthetic techniques position it as a cornerstone for the development of next-generation therapeutics and diagnostic agents. Ongoing research will likely uncover further applications, solidifying its role in advancing biomedical science.